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Compound of Interest

Compound Name: 3,6-Dibromophenanthrene

Cat. No.: B169145 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding 3,6-Dibromophenanthrene is limited in publicly available

scientific literature. The majority of research and supplier listings pertain to its oxidized

derivative, 3,6-Dibromophenanthrene-9,10-dione. This guide will address both compounds to

the extent of available information.

Introduction to 3,6-Dibromophenanthrene
3,6-Dibromophenanthrene is a halogenated aromatic hydrocarbon. While a CAS number

(174735-02-5) is listed by some chemical suppliers, detailed experimental data, including its

molecular weight and specific applications, are not readily available in peer-reviewed literature.

Researchers interested in this specific compound may need to pursue custom synthesis. Due

to the scarcity of information on 3,6-Dibromophenanthrene, this guide will focus on the

significantly more researched and commercially available derivative, 3,6-
Dibromophenanthrene-9,10-dione.

Core Data of 3,6-Dibromophenanthrene-9,10-dione
3,6-Dibromophenanthrene-9,10-dione is a key intermediate in organic synthesis, particularly

in the development of advanced materials. Its chemical properties are well-documented.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b169145?utm_src=pdf-interest
https://www.benchchem.com/product/b169145?utm_src=pdf-body
https://www.benchchem.com/product/b169145?utm_src=pdf-body
https://www.benchchem.com/product/b169145?utm_src=pdf-body
https://www.benchchem.com/product/b169145?utm_src=pdf-body
https://www.benchchem.com/product/b169145?utm_src=pdf-body
https://www.benchchem.com/product/b169145?utm_src=pdf-body
https://www.benchchem.com/product/b169145?utm_src=pdf-body
https://www.benchchem.com/product/b169145?utm_src=pdf-body
https://www.benchchem.com/product/b169145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
Property Value

CAS Number 53348-05-3

Molecular Formula C₁₄H₆Br₂O₂

Molecular Weight 366.01 g/mol

Appearance Light yellow to brown powder or crystals.

Melting Point 289.0 to 293.0 °C

Purity (typical) >95.0% (HPLC)

Experimental Protocols
Synthesis of 3,6-Dibromophenanthrene-9,10-dione
A common method for the synthesis of 3,6-Dibromophenanthrene-9,10-dione involves the

direct bromination of 9,10-phenanthrenequinone.[1]

Materials:

9,10-Phenanthrenequinone

Benzoyl peroxide

Nitrobenzene

Bromine

Ethanol

Procedure:

A reaction vessel under a nitrogen atmosphere is charged with 9,10-phenanthrenequinone

(50 g), benzoyl peroxide (2.5 g), and nitrobenzene (250 mL).[1]

The mixture is aerated with nitrogen.[1]
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Bromine (83 g) is added to the vessel.[1]

The reaction mixture is heated to reflux and stirred for 2 hours.[1]

After the reaction is complete, the mixture is cooled to room temperature.[1]

Ethanol (250 mL) is added to precipitate the product.[1]

The resulting solid is collected by filtration, washed with ethanol, and dried under a vacuum

to yield 3,6-dibromo-9,10-phenanthrenequinone as a yellow solid.[1]

Applications and Relevance
While specific applications in drug development for 3,6-Dibromophenanthrene-9,10-dione are

not extensively documented, its structural backbone is relevant in medicinal chemistry. For

instance, derivatives of phenanthrene have been explored for their biological activities. The

presence of bromine atoms and a quinone structure in 3,6-Dibromophenanthrene-9,10-dione

makes it a versatile building block in organic synthesis for creating more complex molecules

with potential therapeutic properties.

In materials science, phenanthrene derivatives are utilized in the development of organic light-

emitting diodes (OLEDs) and other organic electronic materials. The dibromo-functionality of

this compound allows for further chemical modifications, making it a valuable precursor in the

synthesis of novel materials with tailored electronic and photophysical properties.

Visualizations
Synthesis Workflow for 3,6-Dibromophenanthrene-9,10-
dione
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Start: 9,10-Phenanthrenequinone,
Benzoyl peroxide, Nitrobenzene

Aerate with Nitrogen

Add Bromine

Heat to Reflux (2 hours)

Cool to Room Temperature

Add Ethanol to Precipitate

Filter and Wash with Ethanol

Dry under Vacuum

End Product:
3,6-Dibromophenanthrene-9,10-dione

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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